Cas no 59566-51-7 (1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester)

• Product Name: 1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
• CAS No: 59566-51-7
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 338235
• PubChem ID: 683558
• Update Time: 2025-04-19

1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
• ethyl 2-(4-nitroimidazol-1-yl)acetate
• 59566-51-7
• MFCD00470205
• SY345228
• SCHEMBL16246028
• Ethyl 2-(4-Nitro-1-imidazolyl)acetate
• EU-0051341
• WGFYNFMJQWDXRS-UHFFFAOYSA-N
• DTXSID60350578
• AKOS001704717
• ethyl 2-(4-nitro-1H-imidazol-1-yl)acetate
• ST008460

• Inchi： 1S/C7H9N3O4/c1-2-14-7(11)4-9-3-6(8-5-9)10(12)13/h3,5H,2,4H2,1H3
• InChI Key： WGFYNFMJQWDXRS-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NC(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05937
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26